Cas no 852180-04-2 (2-Bromo-1-(pyrimidin-5-yl)propan-1-one)

2-Bromo-1-(pyrimidin-5-yl)propan-1-one structure
852180-04-2 structure
Product Name:2-Bromo-1-(pyrimidin-5-yl)propan-1-one
CAS No:852180-04-2
MF:C7H7BrN2O
MW:215.047280550003
CID:1082896
PubChem ID:72942420
Update Time:2025-04-20

2-Bromo-1-(pyrimidin-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(pyrimidin-5-yl)propan-1-one
    • 2-bromo-1-pyrimidin-5-ylpropan-1-one
    • 852180-04-2
    • SCHEMBL6251854
    • DB-364681
    • Inchi: 1S/C7H7BrN2O/c1-5(8)7(11)6-2-9-4-10-3-6/h2-5H,1H3
    • InChI Key: WPJHKBGHURKLJH-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1=CN=CN=C1)=O

Computed Properties

  • Exact Mass: 213.97418g/mol
  • Monoisotopic Mass: 213.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.8Ų
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